Cas no 2229571-90-6 (tert-butyl N-4-(1-amino-2,2-difluoroethyl)-2-hydroxyphenylcarbamate)

• Product Name: tert-butyl N-4-(1-amino-2,2-difluoroethyl)-2-hydroxyphenylcarbamate
• CAS No: 2229571-90-6
• MF: C₁₃H₁₈F₂N₂O₃
• MW: 288.290430545807
• CID: 5929987
• PubChem ID: 165641784
• Update Time: 2025-06-12

tert-butyl N-4-(1-amino-2,2-difluoroethyl)-2-hydroxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-(1-amino-2,2-difluoroethyl)-2-hydroxyphenylcarbamate
• 2229571-90-6
• tert-butyl N-[4-(1-amino-2,2-difluoroethyl)-2-hydroxyphenyl]carbamate
• EN300-1871130

• Inchi： 1S/C13H18F2N2O3/c1-13(2,3)20-12(19)17-8-5-4-7(6-9(8)18)10(16)11(14)15/h4-6,10-11,18H,16H2,1-3H3,(H,17,19)
• InChI Key： KTHWTDVBEOOCLK-UHFFFAOYSA-N
• SMILES： FC(C(C1C=CC(=C(C=1)O)NC(=O)OC(C)(C)C)N)F

Computed Properties

• Exact Mass: 288.12854876g/mol
• Monoisotopic Mass: 288.12854876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 84.6Ų

Additional information on tert-butyl N-4-(1-amino-2,2-difluoroethyl)-2-hydroxyphenylcarbamate

Comprehensive Overview of tert-butyl N-4-(1-amino-2,2-difluoroethyl)-2-hydroxyphenylcarbamate (CAS No. 2229571-90-6)

The compound tert-butyl N-4-(1-amino-2,2-difluoroethyl)-2-hydroxyphenylcarbamate, identified by its CAS number 2229571-90-6, is a specialized chemical entity gaining attention in pharmaceutical and organic synthesis research. Its unique structural features, including the difluoroethyl and hydroxyphenyl moieties, make it a valuable intermediate for drug discovery and material science applications. Researchers are increasingly exploring its potential in targeted therapies, particularly in the context of small-molecule inhibitors and proteolysis-targeting chimeras (PROTACs), which are currently trending in biomedical fields.

One of the key reasons for the growing interest in tert-butyl N-4-(1-amino-2,2-difluoroethyl)-2-hydroxyphenylcarbamate is its role in modulating enzyme activity and protein-protein interactions. The presence of the amino and hydroxy groups allows for versatile derivatization, enabling the creation of compounds with enhanced bioavailability and selectivity. This aligns with the current industry focus on precision medicine and personalized therapeutics, where tailored molecular designs are critical for efficacy and safety.

From a synthetic chemistry perspective, the tert-butyl carbamate (Boc) protecting group in this compound offers significant advantages. It provides stability during multi-step reactions while allowing for mild deprotection conditions, a feature highly sought after in peptide synthesis and medicinal chemistry. This has led to its inclusion in workflows for developing kinase inhibitors and GPCR modulators, both of which are hot topics in drug development forums and academic publications.

The difluoroethyl segment in CAS 2229571-90-6 is particularly noteworthy due to its ability to influence metabolic stability and lipophilicity. Fluorine incorporation is a widely adopted strategy in modern drug design, as evidenced by the rise of fluorinated pharmaceuticals like JAK inhibitors and SGLT2 inhibitors. This compound’s structural attributes make it a promising candidate for addressing challenges related to drug resistance and off-target effects, which are frequently searched topics in AI-driven drug discovery platforms.

In material science, the hydroxyphenyl component of this compound opens doors for applications in polymeric materials and surface functionalization. Its potential use in creating biocompatible coatings or advanced adhesives aligns with the surge in demand for sustainable and high-performance materials. Researchers investigating green chemistry approaches may find this compound valuable due to its balanced reactivity and environmental profile.

Quality control and analytical characterization of tert-butyl N-4-(1-amino-2,2-difluoroethyl)-2-hydroxyphenylcarbamate typically involve techniques like HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure batch-to-batch consistency, a critical factor for laboratories focusing on reproducible research—a major concern highlighted in recent scientific integrity discussions. The compound’s well-defined spectral fingerprints facilitate its identification in complex mixtures, supporting its use in high-throughput screening campaigns.

As the scientific community continues to explore structure-activity relationships (SAR), compounds like 2229571-90-6 serve as important tools for understanding molecular interactions. Its relevance extends to computational chemistry studies, where it may be used to validate molecular docking algorithms or train AI-based prediction models. This intersection of wet-lab and in-silico research reflects the current paradigm shift toward integrated drug development strategies.

In summary, tert-butyl N-4-(1-amino-2,2-difluoroethyl)-2-hydroxyphenylcarbamate (CAS 2229571-90-6) represents a multifaceted compound with applications spanning pharmaceuticals, materials science, and methodological research. Its structural versatility and alignment with contemporary scientific trends position it as a compound of sustained interest in both academic and industrial settings.